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Basic Identification and Properties

The table below summarizes the core identifying information and physicochemical properties for

Albendazole EP Impurity B-d7.

Property Description

IUPAC Name Methyl (5-((propyl-d7)sulfinyl)-1H-benzo[d]imidazol-2-yl)carbamate [1]

Common
Synonyms

Albendazole Sulfoxide-d7; Ricobendazole-d7; Albendazole EP Impurity B-d7 [2]

[1] [3]

CAS Number Information not available in search results (Non-labelled parent: 54029-12-8 [2]

[1] [4])

Molecular Formula C12H8D7N3O3S [1]

Molecular Weight 288.37 g/mol [1]

Appearance Pale yellow solid [3]

Storage 2-8 °C (based on related non-deuterated impurity) [5]

Commercial Availability and Application
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The table below outlines the primary use and sourcing information for this compound.

Aspect Details

Primary
Application

Reference standard for analytical method development, validation, and Quality

Control in Albendazole drug development [2].

Regulatory
Compliance

Compliant with regulatory guidelines; used for traceability against pharmacopeial

standards (USP, EP) [2].

Available Package
Sizes

5 mg, 10 mg, 25 mg, 50 mg, 100 mg [1] [3]

Example Supplier TLC (distributed by Cymit Química) [1] [3]

Rationale for Use as an Internal Standard

The deuterated form is ideally suited as an internal standard in mass spectrometry-based bioanalysis [2].

The chemical structure is nearly identical to the non-deuterated analyte (Albendazole Sulfoxide), ensuring

very similar chemical behavior during sample preparation and chromatographic separation. The key

difference in mass, due to the seven deuterium atoms, allows them to be easily distinguished by the mass

spectrometer. This enables highly accurate quantification of the non-deuterated drug or its metabolites in

complex biological samples.

Experimental Workflow for Quantitative Analysis

The following diagram illustrates a general experimental workflow for using Albendazole Sulfoxide-d7 to

quantify its non-deuterated counterpart in a sample, such as plasma or formulated drug product.
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Figure 1: Experimental workflow for LC-MS/MS quantification using a deuterated internal standard.
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Important Handling and Usage Notes

Intended Use: This product is intended for laboratory research and analytical purposes only and is
not for human or veterinary use [2] [3].

Regulatory Role: Using characterized reference standards like this is mandatory for Abbreviated
New Drug Applications (ANDA) and New Drug Applications (NDA), ensuring the identity, strength,

quality, and purity of the drug substance and product [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com
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